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For Researchers, Scientists, and Drug Development Professionals

Argon (Ar), a noble gas, is the third most abundant gas in the Earth's atmosphere.[1] Due to its
chemical inertness and well-characterized physical behavior, argon serves as a standard for
developing and calibrating experimental apparatus for thermophysical property measurements.
[2] This guide provides an in-depth overview of the thermodynamic properties of argon in its
solid, liquid, and gaseous states, outlines the experimental methodologies used for their
determination, and presents key data in a structured format for easy reference.

Phase Transitions of Argon

Argon, like other pure substances, exists in solid, liquid, and gaseous phases, with transitions
between these states governed by temperature and pressure. The key phase transition points
for argon are fundamental constants in thermodynamics. The triple point of argon, in
particular, is a defining fixed point in the International Temperature Scale of 1990.[1]
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Property Value Units
Triple Point

Temperature 83.8058[1] K
Pressure 68.89[1] kPa
Critical Point

Temperature 150.687[1] K
Pressure 4.863[1] MPa
Normal Boiling Point 87.302[1] K
Normal Melting Point 83.81[1] K
Enthalpy of Fusion (AH_fus) 1.18[1][3] kJ/mol
Enthalpy of Vaporization

(AH_vap) 6.53[1] kJ/mol

Phase Diagram of Argon

The relationship between the solid, liquid, and gaseous phases of argon as a function of
temperature and pressure is visually summarized in its phase diagram. The diagram shows the
coexistence curves for solid-liquid (melting/fusion), liquid-gas (vaporization), and solid-gas
(sublimation) equilibria, which meet at the triple point. The liquid-gas coexistence curve
terminates at the critical point, beyond which a distinct liquid-gas phase transition no longer

occurs.
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Argon Phase Diagram

Thermodynamic Properties of Solid Argon

Solid argon forms a face-centered cubic (fcc) crystal lattice. Its thermodynamic properties are
primarily influenced by lattice vibrations (phonons) at low temperatures.
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Property Condition Value Units
Density at 40 K 1.68 g/cm3
Molar Heat Capacity

at 298.15 K 20.786 J/(mol-K)
(C_p)
Standard Molar

at 298.15 K 154.846 J/(mol-K)

Entropy (S°)

Thermodynamic Properties of Liquid Argon

Liquid argon exists between its melting and boiling points. Its properties are crucial for

applications in cryogenics.

Property Condition Value Units
Density at boiling point 1.3954[1] g/cm3
Molar Heat Capacity o ] )

Saturated Liquid Varies with temp. J/(mol-K)
(C_p)
Thermal Conductivity Saturated Liquid Varies with temp. W/(m-K)

Thermodynamic Properties of Gaseous Argon

As a nearly ideal gas under standard conditions, the properties of gaseous argon are well-
described by kinetic theory. However, at higher pressures and lower temperatures, deviations

from ideal behavior become significant.
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Condition (STP: ]
Property Value Units
273.15 K, 100 kPa)

Density at STP 1.784 g/L
Molar Heat Capacity

at 298.15 K, 1 atm 20.786[3] J/(mol-K)
(C_p)
Molar Heat Capacity

at 298.15 K, 1 atm 12.47 J/(mol-K)
(Cv)
Speed of Sound at 293.15 K, 1 atm 319 m/s
Thermal Conductivity at 273.15 K, 1 atm 0.0163 W/(m-K)

Experimental Protocols

The determination of argon's thermodynamic properties relies on a variety of precise
experimental techniques. The accuracy of these methods is paramount, as argon is often used
as a calibration standard.

Calorimetry for Heat Capacity and Enthalpy

Objective: To measure the specific heat capacity (C_p or C_v) and the enthalpies of phase
transitions (fusion and vaporization).

Methodology:
« Adiabatic Calorimetry: A known mass of argon is placed in a well-insulated calorimeter.

o A measured amount of electrical energy (Q) is supplied to the sample, and the resulting
temperature change (AT) is precisely recorded.

e The heat capacity is calculated using the formula C = Q / (m-AT), where 'm' is the mass of
the sample.

o For phase transitions, the energy required to complete the transition at a constant
temperature (e.g., melting or boiling) is measured. This energy corresponds to the enthalpy
of fusion or vaporization.
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+ Corrections are made for any heat exchange with the calorimeter and its surroundings to
ensure high accuracy.
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Experimental Setup

Argon Sample Electric Heater Precision Thermometer
Adiabatic Calorimeter

Calculate Property
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Thermodynamic Properties of
Solid, Liquid, and Gaseous Argon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3418754#thermodynamic-properties-of-solid-liquid-
and-gaseous-argon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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